methyl 2-(4-methoxypyrimidin-5-yl)acetate
Cat. No. B8500905
Key on ui cas rn:
1190392-36-9
M. Wt: 182.18 g/mol
InChI Key: SUVDRORBKXXSSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:14][CH2:15][OH:16].[CH3:1][O:2][c:3]1[n:4][cH:5][n:6][cH:7][c:8]1[CH2:9][C:10](=[O:11])[O:12][CH3:13].[Li+:19].[OH-:18].[OH2:17].[OH2:20]>>[CH3:1][O:2][c:3]1[n:4][cH:5][n:6][cH:7][c:8]1[CH2:9][C:10](=[O:11])[OH:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)Cc1cncnc1OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
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Smiles
|
[Li+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
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Smiles
|
O
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|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ncncc1CC(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
